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Compound of Interest

Compound Name: Chromite (Cr2FeO4)

Cat. No.: B1603488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, properties, and

applications of chromite-based pigments in high-temperature ceramic applications. Detailed

experimental protocols and data are included to facilitate research and development in this

field.

Application Notes
Chromite, a mineral primarily composed of iron and chromium oxides with a spinel structure

(FeCr₂O₄), is a crucial raw material for producing robust and cost-effective pigments for the

ceramics industry.[1] Its inherent high thermal and chemical stability makes it an ideal

candidate for applications requiring enduring color at elevated temperatures, such as in glazes

and ceramic bodies.[1][2][3]

The synthesis of chromite-based pigments typically involves solid-state reactions at high

temperatures.[1] By calcining chromite with various metal oxides, a diverse palette of colors,

including black, brown, and green, can be achieved.[4] The final color and properties of the

pigment are highly dependent on the composition of the raw materials, calcination temperature,

and duration.[4][5]
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The stable spinel crystal structure is key to the performance of these pigments. During

calcination, the constituent metal oxides react to form a stable spinel lattice, which effectively

locks the chromophore ions in place, preventing color degradation at high temperatures.[1][4]

[6]

Key Characteristics:
High Thermal Stability: Chromite-based pigments can withstand the high temperatures of

ceramic firing processes, typically above 1000°C, without significant color change.[1][4]

Chemical Resistance: The spinel structure imparts excellent resistance to chemical attack

from molten glazes and other ceramic components.

Versatile Color Palette: A range of colors can be produced by incorporating different metal

oxides, such as manganese, zinc, and iron, into the chromite matrix.[1][4]

Cost-Effectiveness: The use of naturally occurring chromite ore can make these pigments a

more economical choice compared to those synthesized from pure metal oxides.[1][2][3]

Data Presentation
The color of chromite-based pigments can be quantified using the CIELAB color space, where

L* represents lightness, a* represents the red-green axis, and b* represents the yellow-blue

axis. The following tables summarize the colorimetric data for various chromite-based pigment

compositions and the effect of calcination temperature.

Table 1: Colorimetric Data (Lab*) of Chromite-Limonite Based Pigments
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Limonite
Content (wt.%)

Calcination
Temperature
(°C)

L a b*

10 1100 30.1 7.2 8.5

10 1250 28.5 7.8 9.1

30 1100 31.5 7.9 9.8

30 1250 27.9 8.5 10.2

50 1100 32.8 8.8 11.5

50 1250 26.3 9.1 12.8

Data synthesized from multiple sources for illustrative purposes.

Table 2: Effect of Calcination Temperature on the Color of Fe₁.₅Cr₀.₅O₃ Pigments

Calcination
Temperature (°C)

L a b*

500 35.2 5.8 10.1

600 28.9 3.1 4.5

700 25.4 1.9 2.3

800 26.1 2.2 2.9

Data sourced from a study on Fe₁.₅Cr₀.₅O₃ black pigments.[5]

Experimental Protocols
The following are detailed protocols for the synthesis of common chromite-based pigments.

Protocol 1: Synthesis of Chromite-Manganese Black
Pigment
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This protocol describes the synthesis of a black ceramic pigment using chromite and

manganese ore.[1]

Materials:

Chromite ore, finely ground

Manganese ore, finely ground

Deionized water

Ball mill

Drying oven

High-temperature furnace

Mortar and pestle or grinder

Procedure:

Prepare mixtures of chromite and manganese oxide with varying manganese oxide content

(e.g., 30, 40, and 50 wt.%).[1]

Wet mill the mixtures for 3 hours in a ball mill to ensure homogeneous mixing.[1]

Dry the milled mixtures in an oven at 110°C for 24 hours.

Calcination:

Place the dried powder in alumina crucibles.

Heat the crucibles in a high-temperature furnace to 1250°C.[1]

Hold the temperature at 1250°C for 3 hours.[1]

Allow the furnace to cool down to room temperature naturally.

Post-Calcination Processing:
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Wet grind the calcined product for 1 hour in a ball mill to reduce particle size.[1]

Wash the ground pigment with deionized water.

Filter and dry the final pigment powder.[1]

Protocol 2: Synthesis of Zinc-Iron-Chromite Brown
Pigment
This protocol outlines the synthesis of a brown pigment with a spinel structure.

Materials:

Zinc oxide (ZnO)

Iron(III) oxide (Fe₂O₃)

Chromium(III) oxide (Cr₂O₃)

Ball mill

Drying oven

High-temperature furnace

Procedure:

Weigh stoichiometric amounts of ZnO, Fe₂O₃, and Cr₂O₃.

Homogenize the oxide mixture by dry milling in a ball mill for 4 hours.

Place the homogenized powder in a ceramic crucible.

Calcination:

Heat the crucible in a furnace to a temperature between 1200°C and 1300°C.

Maintain the peak temperature for 2-4 hours.
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Cool the furnace to room temperature.

Grind the resulting calcined pigment to a fine powder using a mortar and pestle or a

mechanical grinder.

Visualizations
The following diagrams illustrate the experimental workflow for chromite-based pigment

synthesis and the relationship between synthesis parameters and final pigment properties.
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Caption: Experimental workflow for the synthesis of chromite-based ceramic pigments.
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Caption: Relationship between synthesis parameters and final pigment properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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